Cas no 62965-20-2 ((2S)-2-amino-4-(benzyloxy)butanoic acid)

(2S)-2-Amino-4-(benzyloxy)butanoic acid is a chiral non-proteinogenic amino acid derivative featuring a benzyl-protected hydroxyl group at the γ-position. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and peptide modification. The benzyloxy moiety enhances lipophilicity and serves as a versatile protecting group, enabling selective deprotection under mild hydrogenolysis conditions. This compound exhibits improved stability compared to unprotected analogs, facilitating handling and storage. As a building block, it is particularly useful in medicinal chemistry for designing peptidomimetics and bioactive molecules targeting neurological or metabolic pathways. Its structural features allow precise modulation of physicochemical properties in drug development, while maintaining compatibility with standard solid-phase peptide synthesis protocols. The compound's purity typically exceeds 98% by HPLC analysis.

(2S)-2-amino-4-(benzyloxy)butanoic acid structure

62965-20-2 structure

Product Name:(2S)-2-amino-4-(benzyloxy)butanoic acid

CAS No:62965-20-2

MF:C₁₁H₁₅NO₃

MW:209.241703271866

MDL:MFCD28100383

CID:958395

PubChem ID:51340690

Update Time:2025-07-02

(2S)-2-amino-4-(benzyloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-4-(benzyloxy)butanoic acid
- (2S)-2-amino-4-phenylmethoxybutanoic acid
- H-L-HOMO-SER(BZL)-OH
- O-BENZYL-L-HOMOSERINE
- AmbotzHAA1541
- (2S)-2-amino-4-(benzyloxy)butanoic acid
- H-Hse(Bzl)-OH
- O-(Phenylmethyl)-L-homoserine (H-L-Hse(BZl)-OH)
- l-homoserine benzyl ether
- QTPSXPIAJFBGLO-JTQLQIEISA-N
- MFCD07783951
- A857667
- DTXSID80679814
- EN300-1299740
- F78803
- 62965-20-2
- CS-0270100
- SCHEMBL6051430
- MDL： MFCD28100383
- Inchi： 1S/C11H15NO3/c12-10(11(13)14)6-7-15-8-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)/t10-/m0/s1
- InChI Key： QTPSXPIAJFBGLO-JTQLQIEISA-N
- SMILES： O(CC1C=CC=CC=1)CC[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 209.10500
Monoisotopic Mass: 209.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 72.6Å²

Experimental Properties

PSA: 72.55000
LogP: 1.70550

(2S)-2-amino-4-(benzyloxy)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O91680-5g	(2S)-2-amino-4-phenylmethoxybutanoic acid	62965-20-2	97%	5g	¥8709.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O91680-0.5g	(2S)-2-amino-4-phenylmethoxybutanoic acid	62965-20-2	97%	0.5g	¥2029.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O91680-1g	(2S)-2-amino-4-phenylmethoxybutanoic acid	62965-20-2	97%	1g	¥3009.0	2024-07-19
Chemenu	CM276388-1g	(S)-2-Amino-4-(benzyloxy)butanoic acid	62965-20-2	95%	1g	$729	2022-06-10
Chemenu	CM276388-1g	(S)-2-Amino-4-(benzyloxy)butanoic acid	62965-20-2	95%	1g	$729	2021-06-09
eNovation Chemicals LLC	D244732-5g	(S)-2-Amino-4-(benzyloxy)butanoic acid HCl	62965-20-2	95%	5g	$885	2024-08-03
eNovation Chemicals LLC	D244732-10g	(S)-2-Amino-4-(benzyloxy)butanoic acid HCl	62965-20-2	95%	10g	$1150	2024-08-03
eNovation Chemicals LLC	D244732-25g	(S)-2-Amino-4-(benzyloxy)butanoic acid HCl	62965-20-2	95%	25g	$1550	2024-08-03
Enamine	EN300-1299740-1.0g	(2S)-2-amino-4-(benzyloxy)butanoic acid	62965-20-2		1g	$0.0	2023-06-06
Enamine	EN300-1299740-50mg	(2S)-2-amino-4-(benzyloxy)butanoic acid	62965-20-2		50mg	$407.0	2023-09-30